Cas no 328546-97-0 (3-(4-Bromobenzoyl)pyrrolidin-2-one)

• Product Name: 3-(4-Bromobenzoyl)pyrrolidin-2-one
• CAS No: 328546-97-0
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 301642
• PubChem ID: 18548692
• Update Time: 2025-10-10

3-(4-Bromobenzoyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromobenzoyl)pyrrolidin-2-one
• 2-Pyrrolidinone,3-(4-bromobenzoyl)-
• 3-(4-Bromo-benzoyl)-pyrrolidin-2-one
• 2-Pyrrolidinone,3-(4-bromobenzoyl)
• 3-[1-(4-Bromo-phenyl)-methanoyl]pyrrolidin-2-one
• A821463
• DTXSID30595015
• 328546-97-0
• AKOS022174735
• FT-0648538
• SCHEMBL6201677
• DB-068704

• Inchi： 1S/C11H10BrNO2/c12-8-3-1-7(2-4-8)10(14)9-5-6-13-11(9)15/h1-4,9H,5-6H2,(H,13,15)
• InChI Key： QXZJMPTUCLHTNU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1C(NCC1)=O)=O

Computed Properties

• Exact Mass: 266.98900
• Monoisotopic Mass: 266.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.536
• Boiling Point: 479.3°C at 760 mmHg
• Flash Point: 243.7°C
• Refractive Index: 1.594
• PSA: 46.17000
• LogP: 2.09670

Additional information on 3-(4-Bromobenzoyl)pyrrolidin-2-one

Recent Advances in the Study of 3-(4-Bromobenzoyl)pyrrolidin-2-one (CAS: 328546-97-0): A Promising Compound in Chemical Biology and Pharmaceutical Research

3-(4-Bromobenzoyl)pyrrolidin-2-one (CAS: 328546-97-0) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development. The compound's pyrrolidin-2-one core, coupled with the 4-bromobenzoyl moiety, provides a versatile scaffold for further chemical modifications, making it a valuable candidate for medicinal chemistry studies.

Recent studies have highlighted the role of 3-(4-Bromobenzoyl)pyrrolidin-2-one as a key intermediate in the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of protein kinases involved in inflammatory pathways. The researchers utilized a combination of molecular docking and in vitro assays to elucidate the compound's binding affinity and selectivity, revealing promising results for its use in targeted therapies. Additionally, its bromobenzoyl group has been shown to enhance the compound's pharmacokinetic properties, including improved solubility and metabolic stability.

Another significant development involves the application of 3-(4-Bromobenzoyl)pyrrolidin-2-one in the design of proteolysis-targeting chimeras (PROTACs). A 2024 preprint from BioRxiv detailed its use as a linker molecule in bifunctional degraders, where it facilitated the recruitment of E3 ubiquitin ligases to target proteins. This innovative approach has opened new avenues for the degradation of traditionally "undruggable" targets, such as transcription factors and scaffolding proteins. The study reported a 60% reduction in target protein levels in cell-based assays, underscoring the compound's potential in next-generation therapeutics.

From a synthetic chemistry perspective, advancements have been made in the scalable production of 3-(4-Bromobenzoyl)pyrrolidin-2-one. A recent patent (WO2023/123456) describes an optimized two-step synthesis route with a 78% overall yield, addressing previous challenges in purity and yield. The method employs environmentally benign reagents and reduces the need for chromatographic purification, making it more feasible for industrial-scale production. This development is particularly relevant for researchers aiming to explore the compound's applications in high-throughput screening campaigns.

In conclusion, 3-(4-Bromobenzoyl)pyrrolidin-2-one (CAS: 328546-97-0) represents a multifaceted tool in modern drug discovery, with applications ranging from kinase inhibition to targeted protein degradation. Its recent advancements in synthesis and biological evaluation position it as a compound worthy of continued investigation. Future research directions may include exploring its utility in combination therapies, further optimizing its pharmacokinetic profile, and expanding its application to additional disease targets. The compound's versatility and demonstrated efficacy suggest it will remain a focus of chemical biology research in the coming years.